Cas no 53827-52-4 ( )

  structure
  structure
Product Name: 
CAS No:53827-52-4
MF:C9H9NO3S
MW:211.237661123276
CID:876108
PubChem ID:20522285
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 2(3H)-Benzothiazolone,5,6-dimethoxy-(9CI)
    •  
    • Inchi： 1S/C9H9NO3S/c1-12-6-3-5-8(4-7(6)13-2)14-9(11)10-5/h3-4H,1-2H3,(H,10,11)
    • InChI Key： VRUMJOKNGWXXFO-UHFFFAOYSA-N
    • SMILES： S1C(NC2C=C(C(=CC1=2)OC)OC)=O

Computed Properties

  • Exact Mass: 211.03031432g/mol
  • Monoisotopic Mass: 211.03031432g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 72.9Ų

  Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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5,6-Dimethoxybenzo[d]thiazol-2(3H)-one
 53827-52-4 97%
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Ambeed
A534737-1g
5,6-Dimethoxybenzo[d]thiazol-2(3H)-one
 53827-52-4 97%
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 $835.0 2025-04-18

  Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:53827-52-4) 
Order Number:A1242530
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 19:15
Price ($):752
Email:sales@amadischem.com

  Related Literature

Related Categories

53827-52-4 ( ) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:53827-52-4) 
A1242530
Purity:99%
Quantity:1g
Price ($):752
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